4-bromo-N-(cyclopropylmethyl)-3-methoxyaniline
Overview
Description
4-bromo-N-(cyclopropylmethyl)-3-methoxyaniline, also known as 4-bromo-N-CPM-3-methoxyaniline, is an organic compound derived from aniline, a derivative of ammonia. It is a colorless solid that is insoluble in water and has a melting point of 74.5 °C. It is a versatile organic compound used in a variety of applications, such as synthetic organic chemistry, medicinal chemistry, and biochemistry.
Scientific Research Applications
Synthesis and Chemical Reactions
- Cyclopropanes and Heterocycles Formation : The compound has been utilized in reactions leading to the formation of cyclopropane lactones and fused heterocyclic compounds. These reactions involve Michael initiated ring closure reactions of related chemical derivatives (Farin˜a, Maestro, Martín, & Soria, 1987).
- Cycloaddition Reactions : It has also been used in cycloaddition reactions of halomethylenecyclopropanes, which are important in the synthesis of complex organic compounds (Bottini & Cabral, 1978).
Biological Activity and Pharmacology
- Antimicrobial and Anticancer Activities : Certain derivatives of the compound have been tested for antimicrobial and inhibitory activities against breast carcinoma cells, highlighting its potential in medicinal chemistry (El-Moneim, 2014).
- Antibacterial and Antifungal Properties : Research has demonstrated significant antibacterial activity against both gram-positive and gram-negative bacteria, as well as notable antifungal activity in synthesized compounds related to 4-bromo-N-(cyclopropylmethyl)-3-methoxyaniline (Abdel‐Wadood et al., 2014).
Material Science and Synthesis
- Transformation into Other Compounds : The compound has been involved in the transformation of various anilines into bromoquinolines, which are important intermediates in the synthesis of other organic materials (Lamberth et al., 2014).
- Crystal Structures and Computational Studies : Studies have also focused on the synthesis and characterization of related Schiff bases, which are useful in understanding the structural and chemical properties of these types of compounds (Salehi et al., 2015).
properties
IUPAC Name |
4-bromo-N-(cyclopropylmethyl)-3-methoxyaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO/c1-14-11-6-9(4-5-10(11)12)13-7-8-2-3-8/h4-6,8,13H,2-3,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRLVHHCKBRAMEX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)NCC2CC2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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